2-cyano-2-cyclopentylidene-N-(2-furylmethyl)acetamide

• IUPAC Name: 2-cyano-2-cyclopentylidene-N-(furan-2-ylmethyl)acetamide
• InChI: InChI=1S/C13H14N2O2/c14-8-12(10-4-1-2-5-10)13(16)15-9-11-6-3-7-17-11/h3,6-7H,1-2,4-5,9H2,(H,15,16)
• InChI Key: VGQPBYMWGLNTRG-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(=C(C#N)C(=O)NCC2=CC=CO2)C1
• Molecular Formula: C13H14N2O2
• Molecular Weight: 230.26 g/mol

Description

2-cyano-2-cyclopentylidene-N-(2-furylmethyl)acetamide is a chemical compound that belongs to the family of cyanoenones. It is a synthetic derivative of curcumin, which is a natural compound found in turmeric. The compound has gained attention in recent years due to its potential therapeutic properties in various diseases, including cancer, inflammation, and neurodegenerative disorders.

Mechanism of Action

The mechanism of action of 2-cyano-2-cyclopentylidene-N-(2-furylmethyl)acetamide involves the activation of the Nrf2/ARE pathway. This pathway is responsible for the regulation of genes involved in antioxidant defense and detoxification. The compound activates this pathway by modifying the Keap1 protein, which is responsible for the degradation of Nrf2. This leads to the accumulation of Nrf2 in the nucleus, where it binds to the ARE promoter region and activates the transcription of genes involved in antioxidant defense and detoxification.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-cyano-2-cyclopentylidene-N-(2-furylmethyl)acetamide are largely dependent on its activation of the Nrf2/ARE pathway. The compound has been found to increase the expression of antioxidant enzymes such as heme oxygenase-1 (HO-1), glutathione peroxidase (GPx), and superoxide dismutase (SOD). It also increases the expression of detoxification enzymes such as NAD(P)H:quinone oxidoreductase 1 (NQO1) and glutathione S-transferase (GST). These enzymes play a crucial role in protecting cells from oxidative stress and toxic compounds.

Advantages and Limitations for Lab Experiments

The advantages of using 2-cyano-2-cyclopentylidene-N-(2-furylmethyl)acetamide in lab experiments include its relatively simple synthesis method and its potential therapeutic properties in various diseases. The compound has been shown to be effective in inhibiting the growth and proliferation of cancer cells, reducing inflammation, and protecting against neurodegenerative disorders. However, there are also limitations to using the compound in lab experiments. One limitation is its potential toxicity, which can vary depending on the dose and duration of exposure. Another limitation is its stability, as the compound can degrade over time and lose its therapeutic properties.

Future Directions

There are several future directions for research on 2-cyano-2-cyclopentylidene-N-(2-furylmethyl)acetamide. One direction is to further investigate its potential therapeutic properties in various diseases, including cancer, inflammation, and neurodegenerative disorders. Another direction is to explore its potential as a dietary supplement or nutraceutical. The compound has been found to be a potent activator of the Nrf2/ARE pathway, which is involved in maintaining cellular homeostasis and protecting against oxidative stress and toxic compounds. This makes it a promising candidate for further research in the field of functional foods and nutraceuticals. Finally, more research is needed to determine the optimal dose and duration of exposure to the compound in order to minimize potential toxicity and maximize therapeutic benefits.

Synthesis Methods

The synthesis of 2-cyano-2-cyclopentylidene-N-(2-furylmethyl)acetamide involves the reaction of 2-furylmethylamine with cyclopentanone to form the intermediate product. The intermediate product is then reacted with acetic anhydride and sodium cyanide to yield the final product. The synthesis method is relatively simple and can be carried out in a laboratory setting.

Scientific Research Applications

2-cyano-2-cyclopentylidene-N-(2-furylmethyl)acetamide has been shown to have potential therapeutic properties in various diseases. In cancer, the compound has been found to inhibit the growth and proliferation of cancer cells by inducing apoptosis and cell cycle arrest. Inflammation is another area where the compound has shown promising results. It has been found to reduce inflammation by inhibiting the activity of NF-κB and COX-2, which are key players in the inflammatory response. The compound has also been studied for its potential neuroprotective properties in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.